Perchlorofulvalene

• CAS No.: 6298-65-3
• Molecular Formula: C10Cl8
• Molecular Weight: 403.7 g/mol
• IUPAC Name: 1,2,3,4-tetrachloro-5-(2,3,4,5-tetrachlorocyclopenta-2,4-dien-1-ylidene)cyclopenta-1,3-diene
• InChI: InChI=1S/C10Cl8/c11-3-1(4(12)8(16)7(3)15)2-5(13)9(17)10(18)6(2)14
• InChI Key: KWINUFZNQMNMJP-UHFFFAOYSA-N
• SMILES: C1(=C2C(=C(C(=C2Cl)Cl)Cl)Cl)C(=C(C(=C1Cl)Cl)Cl)Cl
• Synonyms: octachlorofulvalene

Description

Perchlorofulvalene is a highly chlorinated organic compound derived from fulvalene, a bicyclic structure composed of two fused cyclopentadienyl rings. The term "perchloro" indicates that all hydrogen atoms in the fulvalene structure are replaced by chlorine atoms, resulting in a fully chlorinated aromatic system.

Comparison with Similar Compounds

Data Table: Key Properties of Comparable Compounds

Compound	Structure Type	Chlorine Content	Boiling Point (°C)	Applications	Environmental Concerns
This compound	Aromatic bicyclic	Full chlorination	Not reported	Specialty materials (inferred)	Potential persistence
Hexachlorobutadiene	Aliphatic diene	6 Cl atoms	215	Dielectric fluids, solvents	Bioaccumulation
Tetrachloroethylene	Chlorinated alkene	4 Cl atoms	121	Dry cleaning, degreasing	Groundwater contamination
Pentachlorophenol	Chlorinated phenol	5 Cl atoms	310 (decomposes)	Wood preservative	Carcinogenicity

Research Findings and Challenges

• Synthesis and Stability : this compound’s synthesis likely involves exhaustive chlorination of fulvalene, analogous to methods for hexachlorobutadiene. However, its aromaticity may confer greater resistance to nucleophilic substitution compared to aliphatic chlorinated compounds .
• This suggests this compound may face similar scrutiny if commercialized .
• Analytical Challenges: Identifying this compound in environmental samples would require advanced techniques (e.g., GC-MS or HPLC), as noted in guidance on chemical analysis of chlorinated substances .